Cas no 2172152-26-8 (4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid)

• Product Name: 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid
• CAS No: 2172152-26-8
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6492364
• PubChem ID: 165568724
• Update Time: 2025-06-25

4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid
• 2172152-26-8
• EN300-1522536
• 4-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-hydroxybutanoic acid

• Inchi： 1S/C25H30N2O6/c1-3-25(4-2,23(31)26-14-16(28)13-22(29)30)27-24(32)33-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21,28H,3-4,13-15H2,1-2H3,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： LUGJBWZOUREYLW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(CC(=O)O)O)=O)(CC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid

Introduction to 4-2-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic Acid (CAS No. 2172152-26-8)

4-2-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid, identified by its CAS number 2172152-26-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential therapeutic properties, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its unique functional groups and substituents, contributes to its multifaceted applications in drug discovery and molecular biology.

The molecular structure of 4-2-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid incorporates several key features that are critical for its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group at the amino position is particularly noteworthy, as Fmoc groups are commonly used in peptide synthesis and protection strategies. This modification enhances the stability and reactivity of the compound, making it suitable for further chemical modifications and biological studies.

The compound also features a hydroxybutanoic acid moiety, which contributes to its solubility and bioavailability. Hydroxy acids are well-known for their role in various biological processes, including metabolic pathways and signal transduction. The combination of these functional groups suggests that 4-2-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid may interact with multiple targets within biological systems, potentially leading to a wide range of pharmacological effects.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of 4-2-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid make it a promising candidate for such applications. For instance, the fluorenylmethoxycarbonyl group can be used to link this compound to other biomolecules, such as peptides or proteins, creating conjugates with enhanced targeting capabilities.

One of the most exciting areas of research involving 4-2-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid is its potential application in targeted drug delivery systems. The hydrophobic nature of the fluorene moiety can be exploited to design liposomes or nanoparticles that can selectively deliver the compound to specific tissues or cells. This approach has shown great promise in preclinical studies for improving the efficacy and reducing side effects of therapeutic agents.

The synthesis of 4-2-Ethyl-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanamido)-3-hydroxybutanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), has facilitated the production of complex molecules like this one. These techniques allow for precise control over the structure and function of the compound, enabling researchers to fine-tune its properties for specific applications.

Efforts are ongoing to explore the pharmacological profile of 4-(2-Ethyl)-2-{((9H-fluorenin)-9-yloxy-carbonyl) amino}-N-(3-hydroxy-butanoyl)-3-(hydroxymethyl)-pentanedioic acid. In vitro studies have demonstrated its potential as an inhibitor of various enzymes involved in disease pathways. For example, preliminary data suggest that it may interfere with the activity of kinases or proteases that are overexpressed in cancer cells. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for treating inflammatory conditions.

The development of new analytical methods has also been crucial in studying this compound. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy provide detailed information about its structure and purity. These tools are essential for characterizing intermediates during synthesis and for assessing the quality of final products used in biological assays.

The future prospects for 4-(Ethyl)-N-{[[(fluorenyloxy-carbonyl) amino]carbonyl]-[[(1-carboxypropyl)carbamoyl]methyl]-[[(1-carboxypropyl)carbamoyl]hydroxymethyl]-pentanedioic acid are promising, with ongoing research aimed at elucidating its mechanism of action and identifying new therapeutic applications. Collaborative efforts between synthetic chemists, biochemists, and clinicians will be vital in translating laboratory findings into clinical trials and ultimately into new treatments for patients.

In conclusion, 4-(Ethyl)-N-{[[(fluorenyloxy-carbonyl) amino]carbonyl]-[[(1-carboxypropyl)carbamoyl]methyl]-[[(1-carboxypropyl)carbamoyl]hydroxymethyl]-pentanedioic acid (CAS No. 2172152–26–8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for research in drug discovery and molecular medicine. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies.